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Compound of Interest

Compound Name: 2,3-Dinitrotoluene

Cat. No.: B167053 Get Quote

Essential Safety and Handling Guide for 2,3-
Dinitrotoluene
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2,3-Dinitrotoluene (DNT) in a laboratory setting. Adherence to these procedures is

vital for ensuring the safety of researchers, scientists, and drug development professionals.

2,3-Dinitrotoluene is a toxic compound that can be absorbed through the skin and by

inhalation or ingestion, with potential for serious health effects, including methemoglobinemia,

liver damage, and reproductive harm.[1][2][3]

Health Hazard Summary
2,3-Dinitrotoluene is classified as toxic if swallowed, in contact with skin, or if inhaled.[4] It is

suspected of causing genetic defects, may cause cancer, and is suspected of damaging

fertility.[5] Prolonged or repeated exposure may cause damage to organs.[5] The substance

can cause the formation of methemoglobin, leading to cyanosis (bluish discoloration of the

skin), headache, dizziness, and nausea.[1][6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards associated with

2,3-Dinitrotoluene.
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PPE Category Specification Citations

Hand Protection

Wear appropriate chemical-

resistant gloves. Consult the

glove manufacturer's chemical

resistance guide for specific

recommendations.

[1][5]

Eye and Face Protection

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

(29 CFR 1910.133) are

mandatory. A face shield may

be required for additional

protection against splashes.

[1][7]

Respiratory Protection

A NIOSH-approved respirator

is required when workplace

conditions warrant its use. Use

a full-face particle respirator

type N100 (US) or type P3 (EN

143) respirator cartridges as a

backup to engineering

controls. For higher exposures,

a full-face supplied-air

respirator may be necessary.

[1][8]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure, such as a chemical-

resistant suit.[1][8] Do not take

contaminated clothing home.

Exposure Limits and Physical Properties
Understanding the exposure limits and physical characteristics of 2,3-Dinitrotoluene is

essential for a comprehensive risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/69448.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-16399%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/69448.pdf
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-tdi-en
https://pim-resources.coleparmer.com/sds/69448.pdf
https://datasheets.scbt.com/sc-232030.pdf
https://pim-resources.coleparmer.com/sds/69448.pdf
https://datasheets.scbt.com/sc-232030.pdf
https://www.benchchem.com/product/b167053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Citations

OSHA PEL (Permissible

Exposure Limit)

1.5 mg/m³ TWA (for

Dinitrotoluene, mixed isomers)
[1]

NIOSH REL (Recommended

Exposure Limit)

1.5 mg/m³ TWA (for

Dinitrotoluene, mixed isomers)
[1]

ACGIH TLV (Threshold Limit

Value)

0.2 mg/m³ TWA; Skin (for

Dinitrotoluene, mixed isomers)
[1]

Appearance
Light yellow crystals or orange-

yellow crystalline solid.[1][2]

Odor Characteristic odor.[2]

Flash Point 207 °C (404 °F) [2]

Solubility Insoluble in water.[2]

Operational and Disposal Plans
A systematic approach to handling 2,3-Dinitrotoluene minimizes risks. The following workflow

outlines the necessary steps from preparation to post-handling procedures.
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Workflow for Safe Handling of 2,3-Dinitrotoluene

Preparation
- Review SDS

- Assemble PPE
- Verify fume hood function

Handling
- Work in fume hood

- Avoid dust generation
- Use non-sparking tools

Post-Handling
- Decontaminate work area

- Remove PPE correctly

Spill Response
- Evacuate area

- Notify EHS
- Do not sweep dry material

Exposure Response
- Remove from exposure

- Administer first aid
- Seek medical attention

Waste Collection
- Segregate DNT waste

- Use labeled, sealed containers

Disposal
- Follow institutional and

local regulations
- Contact EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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